N-{2-[(4-ethyl-1-piperazinyl)carbonyl]phenyl}-4-methylbenzenesulfonamide
Overview
Description
N-{2-[(4-ethyl-1-piperazinyl)carbonyl]phenyl}-4-methylbenzenesulfonamide, commonly known as E-64, is a potent inhibitor of cysteine proteases. It was first discovered in 1970 and has since been widely used in scientific research to study the role of cysteine proteases in various biological processes.
Mechanism of Action
E-64 inhibits cysteine proteases by irreversibly binding to the active site of the enzyme. It forms a covalent bond with the cysteine residue in the active site, preventing the enzyme from functioning properly. E-64 has been shown to be highly selective for cysteine proteases and does not inhibit other classes of proteases.
Biochemical and Physiological Effects
E-64 has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit inflammation, and reduce neuronal damage in neurodegenerative diseases. E-64 has also been shown to have a protective effect on the liver and kidneys in animal models of liver and kidney damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of E-64 is its high selectivity for cysteine proteases. This makes it a valuable tool for studying the role of these enzymes in various biological processes. However, E-64 has some limitations for lab experiments. It is a potent inhibitor of cysteine proteases and can irreversibly bind to the active site of the enzyme, making it difficult to study the kinetics of enzyme activity. E-64 can also have off-target effects on other proteins, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the use of E-64 in scientific research. One area of interest is the role of cysteine proteases in aging and age-related diseases. E-64 has been shown to extend the lifespan of Caenorhabditis elegans, a model organism for aging research, by inhibiting the activity of cathepsin B. Another area of interest is the development of new cysteine protease inhibitors based on the structure of E-64. These inhibitors could have improved selectivity and potency, making them valuable tools for studying the role of cysteine proteases in various biological processes.
Conclusion
In conclusion, E-64 is a potent inhibitor of cysteine proteases that has been widely used in scientific research to study the role of these enzymes in various biological processes. Its high selectivity for cysteine proteases makes it a valuable tool for studying the kinetics of enzyme activity. However, E-64 has some limitations for lab experiments, and its off-target effects can complicate the interpretation of experimental results. Nevertheless, there are several future directions for the use of E-64 in scientific research, including the study of aging and age-related diseases and the development of new cysteine protease inhibitors.
Scientific Research Applications
E-64 has been widely used in scientific research to study the role of cysteine proteases in various biological processes. It has been shown to inhibit the activity of cathepsin B, L, and S, which are involved in antigen processing, apoptosis, and extracellular matrix remodeling. E-64 has also been used to study the role of cysteine proteases in cancer, inflammation, and neurodegenerative diseases.
properties
IUPAC Name |
N-[2-(4-ethylpiperazine-1-carbonyl)phenyl]-4-methylbenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O3S/c1-3-22-12-14-23(15-13-22)20(24)18-6-4-5-7-19(18)21-27(25,26)17-10-8-16(2)9-11-17/h4-11,21H,3,12-15H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPOPTDPQVQVLPP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(=O)C2=CC=CC=C2NS(=O)(=O)C3=CC=C(C=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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